Cas no 2137093-88-8 (tert-butyl N-(1S)-1-(3,5-dichlorophenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(3,5-dichlorophenyl)-3-oxopropylcarbamate
• CAS No: 2137093-88-8
• MF: C₁₄H₁₇Cl₂NO₃
• MW: 318.195682287216
• CID: 6405855
• PubChem ID: 165494136
• Update Time: 2025-05-19

tert-butyl N-(1S)-1-(3,5-dichlorophenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-1-(3,5-dichlorophenyl)-3-oxopropylcarbamate
• tert-butyl N-[(1S)-1-(3,5-dichlorophenyl)-3-oxopropyl]carbamate
• EN300-1163787
• 2137093-88-8

• Inchi： 1S/C14H17Cl2NO3/c1-14(2,3)20-13(19)17-12(4-5-18)9-6-10(15)8-11(16)7-9/h5-8,12H,4H2,1-3H3,(H,17,19)/t12-/m0/s1
• InChI Key： HYTNQPAQNHDJJJ-LBPRGKRZSA-N
• SMILES： ClC1C=C(C=C(C=1)[C@H](CC=O)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 317.0585488g/mol
• Monoisotopic Mass: 317.0585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1S)-1-(3,5-dichlorophenyl)-3-oxopropylcarbamate

Professional Introduction to Compound with CAS No. 2137093-88-8 and Product Name: tert-butyl N-(1S)-1-(3,5-dichlorophenyl)-3-oxopropylcarbamate

The compound with the CAS number 2137093-88-8 and the product name tert-butyl N-(1S)-1-(3,5-dichlorophenyl)-3-oxopropylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The synthesis and characterization of this molecule have been subjects of extensive research, contributing to a deeper understanding of its pharmacological properties.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their therapeutic potential. The structural motif of tert-butyl N-(1S)-1-(3,5-dichlorophenyl)-3-oxopropylcarbamate incorporates several key functional groups that make it a promising candidate for further investigation. The presence of a chiral center at the nitrogen atom enhances its stereoselectivity, which is crucial for optimizing pharmacological activity and minimizing side effects.

The compound's molecular structure, characterized by a tert-butyl group and a 3-oxopropyl moiety, contributes to its stability and reactivity under various conditions. This stability is particularly important in pharmaceutical applications where the compound needs to maintain its integrity during formulation and storage. Additionally, the 3,5-dichlorophenyl group introduces electronic and steric effects that can influence the compound's interaction with biological targets.

Recent studies have highlighted the importance of carbamate derivatives in the development of new drugs. Carbamates are known for their versatility in binding to biological targets, making them valuable scaffolds for drug design. The specific arrangement of functional groups in tert-butyl N-(1S)-1-(3,5-dichlorophenyl)-3-oxopropylcarbamate suggests that it may exhibit inhibitory activity against various enzymes and receptors relevant to human health.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as chiral resolution and catalytic asymmetric synthesis, have been employed to achieve the desired enantiomeric purity. These methods not only enhance the efficiency of production but also contribute to the overall quality of the final product.

In terms of pharmacological activity, preliminary studies have shown that tert-butyl N-(1S)-1-(3,5-dichlorophenyl)-3-oxopropylcarbamate exhibits potential as an inhibitor of certain enzymes involved in inflammatory pathways. This aligns with the current trend in drug development towards targeting inflammation-related diseases. The compound's ability to modulate these pathways could lead to novel therapeutic strategies for conditions such as arthritis and autoimmune disorders.

The structural features of this compound also make it an attractive candidate for further derivatization. By modifying specific functional groups, researchers can explore new analogs with enhanced potency or selectivity. This flexibility is crucial for optimizing drug candidates and reducing off-target effects. The use of computational modeling techniques has been instrumental in predicting the behavior of different derivatives, thereby accelerating the drug discovery process.

Evaluation of the compound's pharmacokinetic properties is essential for determining its suitability for clinical use. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of lipophilic groups in its structure suggests that it may exhibit good oral bioavailability, which is a desirable characteristic for any therapeutic agent.

The safety profile of tert-butyl N-(1S)-1-(3,5-dichlorophenyl)-3-oxopropylcarbamate is another critical aspect that has been thoroughly investigated. Preclinical toxicology studies have been conducted to assess its potential side effects and toxicity levels. These studies have provided valuable insights into its safety margins and have helped in identifying potential areas for further optimization.

The integration of cutting-edge technologies has played a pivotal role in advancing our understanding of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure and confirm its identity. These tools have also been used to study its interactions with biological targets at a molecular level.

The impact of this research extends beyond academic curiosity; it holds significant implications for drug development and therapeutic intervention. By providing a deeper understanding of the structural and functional aspects of carbamate-based compounds like tert-butyl N-(1S)-1-(3,5-dichlorophenyl)-3-oxopropylcarbamate, researchers can develop more effective drugs with improved efficacy and safety profiles.

In conclusion, the compound with CAS number 2137093-88-8 represents a promising advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in ongoing drug discovery efforts. Further research is warranted to fully explore its therapeutic potential and optimize its pharmacological properties.